tert-butyl N-(4-diazo-3-oxobutyl)carbamate
Overview
Description
Tert-butyl N-(4-diazo-3-oxobutyl)carbamate (TBDC) is a synthetic compound that is used in a variety of scientific research applications. TBDC has a unique structure and properties that make it a useful tool in the laboratory.
Scientific Research Applications
Tert-butyl N-(4-diazo-3-oxobutyl)carbamate has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. tert-butyl N-(4-diazo-3-oxobutyl)carbamate has also been used to study the structure and function of proteins, as well as to investigate the mechanism of action of enzymes. Additionally, tert-butyl N-(4-diazo-3-oxobutyl)carbamate has been used to study the effects of drugs on the body and to investigate the biochemical and physiological effects of various compounds.
Mechanism of Action
Tert-butyl N-(4-diazo-3-oxobutyl)carbamate is believed to act as a catalyst in the reaction of an alkyl halide with a carbamate. The reaction of the alkyl halide with the carbamate produces a tert-butyl N-(4-diazo-3-oxobutyl)carbamate, which is then purified by recrystallization. The mechanism of action of tert-butyl N-(4-diazo-3-oxobutyl)carbamate is not yet fully understood, but it is believed to involve the formation of a complex between the alkyl halide and the carbamate, which then undergoes a nucleophilic substitution reaction.
Biochemical and Physiological Effects
tert-butyl N-(4-diazo-3-oxobutyl)carbamate has been studied for its biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, which could potentially lead to increased drug efficacy. Additionally, tert-butyl N-(4-diazo-3-oxobutyl)carbamate has been shown to modulate the activity of ion channels, which could potentially lead to the development of novel drugs for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(4-diazo-3-oxobutyl)carbamate has a number of advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it has a wide range of applications. Additionally, tert-butyl N-(4-diazo-3-oxobutyl)carbamate is stable and can be stored for long periods of time. However, there are some limitations to using tert-butyl N-(4-diazo-3-oxobutyl)carbamate in laboratory experiments. It is not soluble in water and can be difficult to handle in solution. Additionally, tert-butyl N-(4-diazo-3-oxobutyl)carbamate can be toxic and should be handled with caution.
Future Directions
Tert-butyl N-(4-diazo-3-oxobutyl)carbamate has a number of potential future directions for research. It could be used to develop novel drugs for the treatment of various diseases, as well as to study the mechanism of action of enzymes and drugs. Additionally, tert-butyl N-(4-diazo-3-oxobutyl)carbamate could be used to study the effects of various compounds on the body, as well as to investigate the biochemical and physiological effects of various compounds. Finally, tert-butyl N-(4-diazo-3-oxobutyl)carbamate could be used to develop new catalysts for use in organic synthesis, as well as to study the structure and function of proteins.
Synthesis Methods
Tert-butyl N-(4-diazo-3-oxobutyl)carbamate is synthesized through a process known as carbamate synthesis, which involves the reaction of a carbamate with an alkyl halide. The synthesis of tert-butyl N-(4-diazo-3-oxobutyl)carbamate begins with the reaction of 4-diazo-3-oxobutyl carbamate with tert-butyl bromide. This reaction produces a tert-butyl N-(4-diazo-3-oxobutyl)carbamate, which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(4-diazo-3-oxobutyl)carbamate can be achieved through a multistep reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "tert-butyl carbamate", "4-bromo-3-oxobutanoyl chloride", "sodium azide", "copper(I) iodide", "triethylamine", "diethyl ether", "water" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 4-bromo-3-oxobutanoyl chloride in the presence of triethylamine and diethyl ether to form tert-butyl N-(4-bromo-3-oxobutyl)carbamate.", "Step 2: tert-butyl N-(4-bromo-3-oxobutyl)carbamate is then reacted with sodium azide in the presence of copper(I) iodide and water to form tert-butyl N-(4-diazo-3-oxobutyl)carbamate." ] } | |
CAS RN |
207555-88-2 |
Product Name |
tert-butyl N-(4-diazo-3-oxobutyl)carbamate |
Molecular Formula |
C9H15N3O3 |
Molecular Weight |
213.2 |
Purity |
95 |
Origin of Product |
United States |
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